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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-2-hexenal

Cat. No.: B7856895

Technical Support Center: 5-Methyl-2-phenyl-2-
hexenal

This technical support guide provides researchers, scientists, and drug development
professionals with essential information on the storage and handling of 5-Methyl-2-phenyl-2-
hexenal.

Frequently Asked Questions (FAQSs)
1. What is 5-Methyl-2-phenyl-2-hexenal?

5-Methyl-2-phenyl-2-hexenal is an aromatic aldehyde.[1] It is recognized for its characteristic
sweet, floral, and slightly spicy aroma with cocoa undertones.[2][3][4] It is used as a fragrance
ingredient in perfumes and cosmetics, as a flavoring agent, and as an intermediate in the
synthesis of pharmaceuticals and other fine chemicals.[2][5]

2. What are the primary hazards associated with 5-Methyl-2-phenyl-2-hexenal?
The primary hazards include:
» Skin and Eye Irritation: It can cause skin irritation and serious eye irritation.[6]

 Allergic Skin Reaction: May cause an allergic skin reaction (skin sensitization).[6][7]
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o Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[2][8]
o Flammability: It is a combustible liquid and should be kept away from ignition sources.[2]
3. What are the recommended storage conditions for 5-Methyl-2-phenyl-2-hexenal?

For optimal stability, 5-Methyl-2-phenyl-2-hexenal should be stored in a tightly closed
container in a cool, dry, and well-ventilated area.[2][7][9] It should be protected from light and
stored away from strong oxidizing agents and direct sunlight.[2][9] Some suppliers recommend
storing it under an inert gas.[4] When stored for more than 18 months, its quality should be
checked before use.[9]

Troubleshooting Guide
Issue 1: The compound has changed color or developed a precipitate.

» Possible Cause: This could indicate degradation of the compound, possibly due to oxidation
or polymerization, which can be accelerated by exposure to air, light, or incompatible
materials. Aldehydes are prone to oxidation.

e Solution:

o Verify the storage conditions. Ensure the container is tightly sealed and protected from
light.

o If the compound is old, its quality should be re-assessed before use.[9]

o Consider purging the headspace of the container with an inert gas like nitrogen or argon
before sealing to minimize contact with oxygen.

Issue 2: Inconsistent experimental results.

o Possible Cause: If the purity of 5-Methyl-2-phenyl-2-hexenal has been compromised due to
improper storage or handling, it can lead to inconsistent results in sensitive applications.

e Solution:

o Use a fresh bottle of the compound or re-purify the existing stock if possible.
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o Always use the compound in a well-ventilated area or under a fume hood to prevent
inhalation and minimize exposure to atmospheric moisture and oxygen.[2]

o Ensure all glassware and equipment are clean and dry before use.
Issue 3: Skin irritation or allergic reaction after handling.

» Possible Cause: Direct contact with the skin. 5-Methyl-2-phenyl-2-hexenal is a known skin
sensitizer.[6][7]

e Solution:
o Immediately wash the affected area with plenty of soap and water.[8]
o Seek medical advice if irritation or a rash develops and persists.[6][7]

o Review and reinforce proper personal protective equipment (PPE) protocols. Always wear
appropriate gloves (e.g., butyl rubber or nitrile), a lab coat, and safety goggles when
handling this compound.[2][10]

Data Presentation

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C13H160

Molecular Weight 188.27 g/mol

Appearance Light yellow liquid

Density 0.973 g/mL at 25 °C

Boiling Point 280.58 °C[3]

Flash Point 113 °C (235.4 °F) - closed cup

Insoluble in water; soluble in alcohol and oils.[4]

Solubility ol[11]
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Table 2: Storage and Handling Summary

Parameter Recommendation

Storage Temperature Cool, dry place[2][7]

Ventilation Well-ventilated area[2][7]

Container Tightly sealed container[2][7][9]
Incompatible Materials Strong oxidizing agents, strong acids[2][8]

Safety goggles, gloves (butyl rubber or nitrile),

Personal Protective Equipment
lab coat[2][10]

Experimental Protocols

Protocol 1: General Handling and Dispensing

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[2] Put on all required personal protective equipment (PPE), including safety
goggles, a lab coat, and chemically resistant gloves.[2]

o Dispensing: To obtain the desired amount of 5-Methyl-2-phenyl-2-hexenal, carefully open
the container. To prevent contamination and degradation, use clean, dry glassware and
utensils. If the compound is stored under an inert atmosphere, have a source of inert gas
ready to backfill the container.

o Sealing: After dispensing, securely close the container, ensuring a tight seal.[2][7] If
applicable, purge the headspace with an inert gas before sealing.

e Cleanup: Clean any spills immediately according to your laboratory's standard operating
procedures for chemical spills. Wash hands thoroughly after handling.[8]

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://www.echemi.com/sds/cocal-pd180521128123.html
https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://www.echemi.com/sds/cocal-pd180521128123.html
https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://www.echemi.com/sds/cocal-pd180521128123.html
https://www.prodasynth.com/index.php/en/producto/719/5-METHYL-2-PHENYL-2-HEXENAL
https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
http://www.mu-intel.com/upload/msds/20131210015346.pdf
https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://www.benchchem.com/product/b7856895?utm_src=pdf-body
https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://www.echemi.com/sds/cocal-pd180521128123.html
http://www.mu-intel.com/upload/msds/20131210015346.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Storage Recommendations

Store in a Cool, Dry Place

Handling Precautions
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Caption: Workflow for Storage, Handling, and Emergency Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Storage and handling recommendations for 5-Methyl-2-
phenyl-2-hexenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7856895#storage-and-handling-recommendations-
for-5-methyl-2-phenyl-2-hexenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chemicalbull.com/products/5-methyl-2-phenyl-2-hexenal
https://shop.perfumersapprentice.com/p-9430-5-methyl-2-phenyl-2-hexenal.aspx
https://www.bocsci.com/product/5-methyl-2-phenyl-2-hexenal-cas-21834-92-4-475786.html
https://www.chemimpex.com/products/34660
https://www.vigon.com/product/methyl-5-2-phenyl-2-hexenal/?doc=MSDS/500691_vigon_sds_us_english.pdf&namee=Methyl52phenyl2hexenalSDS
https://www.echemi.com/sds/cocal-pd180521128123.html
http://www.mu-intel.com/upload/msds/20131210015346.pdf
https://www.prodasynth.com/index.php/en/producto/719/5-METHYL-2-PHENYL-2-HEXENAL
https://www.prodasynth.com/index.php/en/producto/719/5-METHYL-2-PHENYL-2-HEXENAL
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://scent.vn/en/pages/compound/5-methyl-2-phenyl-2-hexenal-3954
https://www.benchchem.com/product/b7856895#storage-and-handling-recommendations-for-5-methyl-2-phenyl-2-hexenal
https://www.benchchem.com/product/b7856895#storage-and-handling-recommendations-for-5-methyl-2-phenyl-2-hexenal
https://www.benchchem.com/product/b7856895#storage-and-handling-recommendations-for-5-methyl-2-phenyl-2-hexenal
https://www.benchchem.com/product/b7856895#storage-and-handling-recommendations-for-5-methyl-2-phenyl-2-hexenal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7856895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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